![molecular formula C25H27NO2 B1228756 N-[(2-hydroxy-1-naphthalenyl)-(4-methylphenyl)methyl]cyclohexanecarboxamide](/img/structure/B1228756.png)
N-[(2-hydroxy-1-naphthalenyl)-(4-methylphenyl)methyl]cyclohexanecarboxamide
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Overview
Description
N-[(2-hydroxy-1-naphthalenyl)-(4-methylphenyl)methyl]cyclohexanecarboxamide is a member of naphthols.
Scientific Research Applications
Chemistry and Pharmacology Review Naphthalene and its derivatives, such as N-[(2-hydroxy-1-naphthalenyl)-(4-methylphenyl)methyl]cyclohexanecarboxamide, have been extensively studied due to their rich chemistry and diverse pharmacological properties. A comprehensive review was conducted to consolidate chemical and pharmacological data on naphthoquinones like 7-Methyljuglone (7-MJ), which is chemically related to N-[(2-hydroxy-1-naphthalenyl)-(4-methylphenyl)methyl]cyclohexanecarboxamide. This review highlights the compound's potential pharmacological activities, including antibacterial, antifungal, anticancer, antitubercular, anti-inflammatory, and antiviral activities. The chemical synthesis and hemi-synthesis of these compounds have been detailed, providing a foundation for future research and development in this area (Mbaveng & Kuete, 2014).
Naphthalimide-Based Medicinal Applications Naphthalimide compounds, which share a structural similarity with N-[(2-hydroxy-1-naphthalenyl)-(4-methylphenyl)methyl]cyclohexanecarboxamide, form a crucial class of nitrogen-containing aromatic heterocycles. Due to their large conjugated planar structure, these compounds can interact with various biological entities like DNA, enzymes, and receptors, showcasing a broad spectrum of potential medicinal applications. Notably, certain naphthalimide derivatives have entered clinical trials as anticancer agents. Additionally, their role in medicinal chemistry extends to being artificial ion receptors, fluorescent probes, cell imaging agents, and more. The systematic review encapsulates the current research and development in this field, including rational design strategies, structure-activity relationships, and action mechanisms (Gong et al., 2016).
Synthesis and Applications of Naphthalene Derivatives The synthesis routes and applications of naphthalene derivatives, closely related to N-[(2-hydroxy-1-naphthalenyl)-(4-methylphenyl)methyl]cyclohexanecarboxamide, have been reviewed. Various synthesis methods, including alkaline fusion and photocatalytic oxidation, have been explored. The resultant compounds have found applications in diverse fields due to their unique chemical properties (You-lan, 2005).
properties
Product Name |
N-[(2-hydroxy-1-naphthalenyl)-(4-methylphenyl)methyl]cyclohexanecarboxamide |
---|---|
Molecular Formula |
C25H27NO2 |
Molecular Weight |
373.5 g/mol |
IUPAC Name |
N-[(2-hydroxynaphthalen-1-yl)-(4-methylphenyl)methyl]cyclohexanecarboxamide |
InChI |
InChI=1S/C25H27NO2/c1-17-11-13-19(14-12-17)24(26-25(28)20-8-3-2-4-9-20)23-21-10-6-5-7-18(21)15-16-22(23)27/h5-7,10-16,20,24,27H,2-4,8-9H2,1H3,(H,26,28) |
InChI Key |
AOJYUCODXLAKOU-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)C(C2=C(C=CC3=CC=CC=C32)O)NC(=O)C4CCCCC4 |
Canonical SMILES |
CC1=CC=C(C=C1)C(C2=C(C=CC3=CC=CC=C32)O)NC(=O)C4CCCCC4 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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